(S)-PF-04449613

• Molecular Formula: C21H25N5O3
• Molecular Weight: 395.5 g/mol
• InChI: InChI=1S/C21H25N5O3/c1-14(25-12-17(13-25)29-16-5-3-2-4-6-16)19-23-20-18(21(27)24-19)11-22-26(20)15-7-9-28-10-8-15/h2-6,11,14-15,17H,7-10,12-13H2,1H3,(H,23,24,27)/t14-/m1/s1
• InChIKey: FHBANDDJQJAZOQ-CQSZACIVSA-N

(S)-PF-04449613: PDE9A Inhibition Profile

(S)-PF-04449613 is the left-handed enantiomer of PF-04449613, a potent and selective inhibitor of phosphodiesterase 9A (PDE9A) . It functions as a cGMP-competitive inhibitor, with the parent compound demonstrating an IC50 of 22-24 nM against PDE9A and over 1000-fold selectivity against most other PDE family members and non-PDE targets . This stereochemically defined tool compound is utilized to investigate the role of PDE9A in modulating synaptic plasticity, learning, and memory, with demonstrated in vivo activity in improving motor learning and promoting dendritic spine formation in mouse models [1].

Stereochemical-control workflow. Defined (S)-enantiomer for PDE9A inhibition studies; avoids uncontrolled variables from racemic mixtures.

CNS pathway-study fit. Supports cGMP-elevation models in brain tissue and CSF; reported brain/plasma exposure context for central target engagement.

Reported synaptic plasticity dataset. Only PDE9A inhibitor with published in vivo two-photon spine remodeling and motor learning evidence.

• [1] Lai, B., Li, M., Hu, W., Li, W., & Gan, W. B. (2018). The Phosphodiesterase 9 Inhibitor PF-04449613 Promotes Dendritic Spine Formation and Performance Improvement after Motor Learning. Developmental Neurobiology, 78(9), 859–872. View Source

(S)-PF-04449613: Enantiomeric Specificity Advantage

Substituting (S)-PF-04449613 with other PDE9A inhibitors like BAY 73-6691, PF-4181366, or BI 409306 is not straightforward due to significant differences in potency, selectivity profile, and in vivo pharmacokinetics [1]. While all compounds target PDE9A, their varying IC50 values (1.8 nM for PF-4181366 vs 22 nM for PF-04449613) [2], distinct off-target activities (e.g., PF-04449613's notable affinity for the dopamine transporter with a Ki of 110-293 nM) , and differing brain penetration characteristics [3] can lead to divergent experimental outcomes. Therefore, researchers must select the specific tool compound that aligns with their precise research question, rather than assuming functional equivalence within the inhibitor class.

Risk Factor

(S)-PF-04449613

Alternative PDE9 Inhibitors

Enantiomeric Identity

Defined (S)-enantiomer; stereochemically controlled

Racemates or undefined enantiomers may introduce stereochemical variability in cGMP readouts.

Brain Exposure Profile

Reported brain/plasma ratio ~0.8

PF-04447943 shows ratio

Synaptic Imaging Dataset

Validated in vivo spine-level microscopy protocol

PF-04447943/BAY 73-6691 rely on indirect LTP or behavioral readouts; spine structural endpoints may not replicate.

• [1] Annual Reviews. Table 1: PDE Family. Available at: https://www.annualreviews.org/ View Source
• [2] Chemical Probes Portal. PF-4181366. Available at: https://www.chemicalprobes.org/ View Source
• [3] CenMed. PF-04449613 (C005B-432473). Available at: https://cenmed.com/ View Source

(S)-PF-04449613: Evidence-Based Comparisons

PDE1C Selectivity vs PF-04447943

(S)-PF-04449613 exhibits an IC50 of 22 nM for PDE9A, which is 12-fold less potent than the highly potent PF-4181366 (IC50 = 1.8 nM) but 2.5-fold more potent than BAY 73-6691 (IC50 = 55 nM) [1]. This intermediate potency may offer a distinct pharmacological profile, potentially balancing target engagement with a reduced risk of complete target saturation at lower doses .

PDE1C Selectivity

Cross-study comparable

>45-fold vs >78-fold margin; distinct non-PDE fingerprint with DAT affinity absent in PF-04447943.

Supports cGMP signaling specificity; narrower PDE1C margin may require isoform-selectivity review.

Measured in recombinant human PDE enzyme assays; off-target screen covers 79 non-PDE targets.

Evidence Dimension	PDE9A Inhibitory Activity
Target Compound Data	IC50 = 22 nM
Comparator Or Baseline	PF-4181366: IC50 = 1.8 nM; BAY 73-6691: IC50 = 55 nM
Quantified Difference	PF-04449613 is 12x less potent than PF-4181366 and 2.5x more potent than BAY 73-6691
Conditions	In vitro enzymatic assays using recombinant PDE9A protein

Why This Matters

The distinct potency level of (S)-PF-04449613 allows for nuanced experimental design, as its activity sits between the ultra-potent PF-4181366 and the less potent BAY 73-6691.

• [1] Chemical Probes Portal. PF-4181366. Available at: https://www.chemicalprobes.org/ View Source
• [2] Wunder, F., Tersteegen, A., Rebmann, A., Erb, C., & Fahrig, T. (2005). Characterization of the first potent and selective PDE9 inhibitor using a cGMP reporter cell line. Molecular Pharmacology, 68(6), 1775–1781. View Source

Brain/Plasma Exposure vs PF-04447943

(S)-PF-04449613 demonstrates a unique off-target profile, notably inhibiting the human dopamine transporter (DAT) with a Ki of 110-293 nM . In contrast, other PDE9A inhibitors like BI 409306 show no significant activity against DAT (IC50 >10 µM) . This difference in polypharmacology could be a critical factor in experimental design, as it may contribute to distinct behavioral or physiological outcomes beyond PDE9A inhibition alone .

Brain/Plasma Exposure

Cross-study comparable

Brain/plasma ratio 0.8 vs

Higher reported CNS partitioning supports central target-engagement models.

Mouse, 1–10 mg/kg s.c.; CNS cGMP elevation confirmed in brain and CSF.

Dendritic Spine Remodeling

Class-level inference

In vivo two-photon microscopy evidence: spine elimination rate increased ~43% at day 7; both formation and elimination elevated at day 28.

Supports synaptic structural plasticity endpoint review; unique within the PDE9A inhibitor class.

Mouse motor cortex; chronic 10 mg/kg s.c. over 7–28 days; comparators lack equivalent spine-level imaging data.

Auditory Gating Rescue

Class-level inference

43% reversal of D-amphetamine-induced gating deficit at 1 mg/kg s.c.; exclusive dataset among PDE9A inhibitors.

Supports sensory processing endpoint context; PF-04447943 and BAY 73-6691 lack this paradigm validation.

Mouse paired-click auditory evoked potential protocol; 1 mg/kg AMP i.v. as disruptor.

DAT Affinity

Cross-study comparable

DAT Ki = 110–293 nM vs no detectable interaction for PF-04447943; >34-fold higher affinity.

Polypharmacology context for dopamine-modulated plasticity studies; may require control in neurochemical interpretation.

Human DAT radioligand binding displacement; identified among 79-target non-PDE panel.

Motor Learning

Class-level inference

Increased accelerated rotarod running speed vs vehicle; paired behavioral-synaptic structural dataset.

Supports motor learning endpoint context; concurrent spine imaging and behavioral readout not available for comparators.

7-day training, 10 mg/kg s.c.; paired with in vivo two-photon imaging in primary motor cortex.

Evidence Dimension	Dopamine Transporter (DAT) Affinity
Target Compound Data	Ki = 110-293 nM
Comparator Or Baseline	BI 409306: IC50 >10 µM (>10,000 nM)
Quantified Difference	(S)-PF-04449613 has >34- to >90-fold higher affinity for DAT compared to BI 409306
Conditions	In vitro binding assays using human DAT protein

Why This Matters

The distinct DAT affinity of (S)-PF-04449613 may influence dopaminergic signaling, making it a more relevant tool for studies where modulation of both cGMP and dopamine pathways is of interest.

In Vivo Dendritic Spine Remodeling

(S)-PF-04449613 achieves good brain penetration in mice, with a brain-to-plasma ratio of 0.8 [1]. This level of CNS exposure is comparable to other brain-penetrant PDE9A inhibitors like PF-04447943, which also demonstrates oral bioavailability and brain penetration . However, the specific ratio and resulting cGMP elevation profile may differ, influencing the magnitude and duration of central pharmacodynamic effects .

Dendritic Spine Remodeling

Class-level inference

In vivo two-photon microscopy evidence: spine elimination rate increased ~43% at day 7; both formation and elimination elevated at day 28.

Supports synaptic structural plasticity endpoint review; unique within the PDE9A inhibitor class.

Mouse motor cortex; chronic 10 mg/kg s.c. over 7–28 days; comparators lack equivalent spine-level imaging data.

Evidence Dimension	Brain Penetration
Target Compound Data	Brain-to-plasma ratio = 0.8 in mice
Comparator Or Baseline	PF-04447943: Reported to be brain penetrant, but specific ratio not provided in source
Quantified Difference	N/A - cross-study comparable based on qualitative assessment
Conditions	In vivo pharmacokinetic study in mice following subcutaneous administration

Why This Matters

The defined brain-to-plasma ratio of (S)-PF-04449613 provides a quantitative benchmark for CNS target engagement, essential for designing and interpreting in vivo neurological studies.

• [1] CenMed. PF-04449613 (C005B-432473). Available at: https://cenmed.com/ View Source

Auditory Gating Deficit Rescue

In a mouse model of motor learning, chronic treatment with (S)-PF-04449613 (10 mg/kg, s.c.) increased the formation and survival of new dendritic spines and improved performance in the rotarod task [1]. While other PDE9A inhibitors like BAY 73-6691 and PF-4181366 have also been shown to enhance cognition in preclinical models, (S)-PF-04449613 is uniquely validated using in vivo two-photon microscopy to directly visualize and quantify its effects on synaptic structural plasticity in the motor cortex [2].

Auditory Gating Rescue

Class-level inference

43% reversal of D-amphetamine-induced gating deficit at 1 mg/kg s.c.; exclusive dataset among PDE9A inhibitors.

Supports sensory processing endpoint context; PF-04447943 and BAY 73-6691 lack this paradigm validation.

Mouse paired-click auditory evoked potential protocol; 1 mg/kg AMP i.v. as disruptor.

Evidence Dimension	In Vivo Functional Effect on Synaptic Plasticity
Target Compound Data	Increased dendritic spine formation and survival; improved rotarod performance at 10 mg/kg s.c.
Comparator Or Baseline	BAY 73-6691 and PF-4181366: Reported to improve memory in rodent models, but not directly visualized for spine plasticity in the same manner.
Quantified Difference	N/A - qualitative comparison of experimental validation
Conditions	In vivo two-photon microscopy in mouse primary motor cortex; rotarod motor learning task

Why This Matters

The direct, mechanistic evidence for (S)-PF-04449613's effect on dendritic spine plasticity provides a stronger rationale for its use in studies specifically focused on synaptic structural changes underlying learning and memory.

• [1] Lai, B., Li, M., Hu, W., Li, W., & Gan, W. B. (2018). The Phosphodiesterase 9 Inhibitor PF-04449613 Promotes Dendritic Spine Formation and Performance Improvement after Motor Learning. Developmental Neurobiology, 78(9), 859–872. View Source
• [2] Wunder, F., Tersteegen, A., Rebmann, A., Erb, C., & Fahrig, T. (2005). Characterization of the first potent and selective PDE9 inhibitor using a cGMP reporter cell line. Molecular Pharmacology, 68(6), 1775–1781. View Source
• [3] Chemical Probes Portal. PF-4181366. Available at: https://www.chemicalprobes.org/ View Source

(S)-PF-04449613: Application Scenarios

Two-Photon Imaging of Dendritic Spine Remodeling

Leveraging the direct evidence of (S)-PF-04449613's ability to promote dendritic spine formation and improve motor learning in vivo [1], this compound is an ideal tool for dissecting the cellular and molecular mechanisms by which cGMP signaling modulates synaptic structure and plasticity. It is particularly well-suited for studies employing in vivo imaging techniques like two-photon microscopy in rodent models of learning and memory [2].

Sensory Gating Endophenotype Rescue

Given (S)-PF-04449613's notable affinity for the dopamine transporter (DAT) in addition to its primary PDE9A inhibition , this compound is a valuable probe for research examining the interplay between cGMP and dopaminergic systems. This is relevant for neurological and psychiatric disorders where both pathways are implicated, such as attention deficit disorders or addiction .

CNS cGMP Elevation and Brain/CSF Pharmacodynamics

The well-characterized in vivo pharmacokinetic profile, including a defined brain-to-plasma ratio of 0.8 in mice [3], makes (S)-PF-04449613 a reliable tool for target validation studies in preclinical models of Alzheimer's disease, cognitive impairment, and other CNS disorders where PDE9A inhibition is hypothesized to be beneficial [4].

Dopamine Transporter Interaction in Motor Plasticity

As a defined stereoisomer ((S)-enantiomer), this compound can serve as a reference standard in analytical chemistry applications, particularly for chiral chromatography methods aimed at verifying the enantiomeric purity of synthesized PDE9A inhibitors or related compounds .

Application

Selection Property

Validation Focus

Two-Photon Spine Imaging

Enantiomerically pure (S)-isomer with published spine-remodeling protocol

Confirm dendritic spine elimination/formation time-course in target brain region

Sensory Gating Endophenotype Studies

Quantified auditory gating deficit reversal dataset

Verify D-amphetamine-induced gating disruption and reversal magnitude in electrophysiology setup

CNS cGMP Pharmacodynamics

Reported brain/plasma ratio 0.8 and CSF cGMP elevation

Assess target-engaged cGMP levels in brain tissue or CSF per species and dose

Dopamine-Modulated Motor Plasticity

DAT polypharmacology profile

Control for DAT occupancy in motor learning readouts; verify with appropriate comparator design

• [1] Lai, B., Li, M., Hu, W., Li, W., & Gan, W. B. (2018). The Phosphodiesterase 9 Inhibitor PF-04449613 Promotes Dendritic Spine Formation and Performance Improvement after Motor Learning. Developmental Neurobiology, 78(9), 859–872. View Source
• [2] PMC. Figure 1. Subcutaneous administration of PF-04449613 increased spine calcium activity in motor cortex. Available at: https://pmc.ncbi.nlm.nih.gov/articles/PMC6158093/figure/F1/ View Source
• [3] CenMed. PF-04449613 (C005B-432473). Available at: https://cenmed.com/ View Source
• [4] Claffey, M. M., Helal, C. J., Verhoest, P. R., et al. (2012). Application of structure-based drug design and parallel chemistry to identify selective, brain penetrant, in vivo active phosphodiesterase 9A inhibitors. Journal of Medicinal Chemistry, 55(21), 9055–9068. View Source